1-(3-chlorophenyl)-piperazine (m-CPP)

• CAS No.: 6640-24-0
• Product Name: 1-(3-chlorophenyl)-piperazine (m-CPP)
• Molecular Formula: C10H13ClN2
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 1-(3-chlorophenyl)piperazine
• Standard InChI: InChI=1S/C10H13ClN2/c11-9-2-1-3-10(8-9)13-6-4-12-5-7-13/h1-3,8,12H,4-7H2
• Standard InChIKey: VHFVKMTVMIZMIK-UHFFFAOYSA-N
• SMILES: C1CN(CCN1)C2=CC(=CC=C2)Cl
• Canonical SMILES: C1CN(CCN1)C2=CC(=CC=C2)Cl
• Appearance: Colourless Oil
• Description: 1-(3-chlorophenyl)piperazine is a N-arylpiperazine that is piperazine carrying a 3-chlorophenyl substituent at position 1. It is a metabolite of the antidepressant drug trazodone. It has a role as a drug metabolite, a serotonergic agonist, an environmental contaminant and a xenobiotic. It is a N-arylpiperazine and a member of monochlorobenzenes.; m-Chlorophenylpiperazine (m-CPP), also known as (m-CPP) or MCPP, belongs to the class of organic compounds known as phenylpiperazines. Phenylpiperazines are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group. m-Chlorophenylpiperazine (m-CPP) is slightly soluble (in water) and a very strong basic compound (based on its pKa). m-Chlorophenylpiperazine (m-CPP) has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, m-chlorophenylpiperazine (m-CPP) is primarily located in the cytoplasm.; m-Chlorophenylpiperazine has been used in trials studying the treatment of Alcoholism.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 13078-15-4 (mono-hydrochloride); 51639-49-7 (di-hydrochloride)
• Synonyms: 1-(3-chlorophenyl)piperazine; 1-(3-chlorophenyl)piperazine dihydrochloride; 1-(3-chlorophenyl)piperazine monohydrochloride; 1-(m-chlorophenyl)piperazine; 1-3-CPP; 3-chlorophenylpiperazine; dihydrochloro phenyl piperazine; m-chlorophenylpiperazine; m-CPP; meta-chlorophenylpiperazine
• PubChem Compound: 1355
• Last Modified: Nov 11 2021